Cas no 477195-15-6 ((E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide)
(E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide Chemical and Physical Properties
Names and Identifiers
-
- (E)-4-(benzo[d][1,3]dioxol-5-yl)-N-(4-isopropylphenyl)thiazole-2-carbohydrazonoyl cyanide
- 2-Thiazoleacetonitrile, 4-(1,3-benzodioxol-5-yl)-α-[2-[4-(1-methylethyl)phenyl]hydrazinylidene]-
- F0760-2814
- (E)-4-(benzo[d][1,3]dioxol-5-yl)-N'-(4-isopropylphenyl)thiazole-2-carbohydrazonoyl cyanide
- (E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide
- 477195-15-6
- AKOS024599326
- (2E)-4-(1,3-benzodioxol-5-yl)-N-(4-propan-2-ylanilino)-1,3-thiazole-2-carboximidoyl cyanide
-
- Inchi: 1S/C21H18N4O2S/c1-13(2)14-3-6-16(7-4-14)24-25-17(10-22)21-23-18(11-28-21)15-5-8-19-20(9-15)27-12-26-19/h3-9,11,13,24H,12H2,1-2H3/b25-17+
- InChI Key: MBLFYSILLKXZRF-KOEQRZSOSA-N
- SMILES: C(/C1SC=C(C2=CC=C3OCOC3=C2)N=1)(\C#N)=N\NC1C=CC(C(C)C)=CC=1
Computed Properties
- Exact Mass: 390.11504700g/mol
- Monoisotopic Mass: 390.11504700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 611
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 108Ų
Experimental Properties
- Density: 1.33±0.1 g/cm3(Predicted)
- Boiling Point: 556.4±60.0 °C(Predicted)
- pka: 6.61±0.10(Predicted)
(E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0760-2814-2μmol |
(E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide |
477195-15-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0760-2814-5μmol |
(E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide |
477195-15-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0760-2814-10μmol |
(E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide |
477195-15-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0760-2814-20μmol |
(E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide |
477195-15-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0760-2814-1mg |
(E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide |
477195-15-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0760-2814-2mg |
(E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide |
477195-15-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0760-2814-3mg |
(E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide |
477195-15-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0760-2814-4mg |
(E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide |
477195-15-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0760-2814-5mg |
(E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide |
477195-15-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0760-2814-10mg |
(E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide |
477195-15-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
(E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on (E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide
Introduction to (E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477195-15-6)
Compound with the chemical name (E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477195-15-6) represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of multiple heterocyclic moieties, including a benzodioxolyl group and a thiazole ring, suggests a rich chemical diversity that can be exploited for developing novel therapeutic agents.
The benzodioxolyl moiety, also known as a furanocoumarin derivative, is well-documented for its bioactivity in various biological systems. Research has indicated that compounds containing this structural motif often exhibit impressive pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The integration of this moiety into the molecular framework of the described compound enhances its potential as a lead compound for drug discovery.
Furthermore, the thiazole ring is another critical component of this molecule. Thiazole derivatives are extensively studied in medicinal chemistry due to their broad spectrum of biological activities. They have been reported to possess properties such as antifungal, antiviral, and anti-inflammatory effects. The combination of a thiazole ring with a cyanide group in the molecular structure suggests that this compound may exhibit unique interactions with biological targets, making it an intriguing candidate for further investigation.
The presence of an alkylenic double bond (indicated by the "(E)" prefix in the name) introduces additional conformational flexibility to the molecule. This feature can influence both the physical properties of the compound and its binding affinity to biological targets. The propan-2-ylphenyl group further contributes to the complexity of the molecule, potentially enhancing its solubility and bioavailability while also modulating its pharmacological profile.
In recent years, there has been a growing interest in developing small molecules that can modulate intracellular signaling pathways relevant to various diseases. The described compound has shown promise in preliminary studies as a potential modulator of key signaling pathways involved in cancer progression. Specifically, it has been observed to interact with enzymes such as kinases and phosphodiesterases, which are critical regulators of cell proliferation and survival.
One of the most compelling aspects of this compound is its ability to exhibit dual functionality. The carbohydrazonoyl cyanide moiety suggests potential reactivity that could be exploited in various biochemical assays or as a probe for understanding enzyme mechanisms. This dual functionality makes it an attractive scaffold for further derivatization and optimization.
Recent advances in computational chemistry have enabled more sophisticated virtual screening approaches to identify potential drug candidates. The structural features of (E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide make it an excellent candidate for such computational studies. Molecular docking simulations have indicated that this compound can bind effectively to several protein targets relevant to cancer and inflammation.
The synthesis of this compound involves multi-step organic reactions that showcase the expertise required in pharmaceutical chemistry. The introduction of the cyanide group at the 2-position of the thiazole ring is particularly noteworthy, as it requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to achieve these conditions more efficiently than in previous decades.
Evaluation of the pharmacokinetic properties of this compound is crucial for determining its suitability as a therapeutic agent. Preliminary data suggest that it exhibits reasonable oral bioavailability and metabolic stability, which are essential characteristics for any drug candidate entering clinical development. Additionally, its solubility profile appears favorable for formulation into various dosage forms.
The potential applications of (E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide extend beyond oncology and inflammation research. Its unique structural features make it a versatile scaffold for exploring new therapeutic modalities in other areas such as neurology and infectious diseases. The benzodioxolyl group alone has shown promise in treating neurological disorders by interacting with specific neurotransmitter receptors.
Ongoing research aims to elucidate the exact mechanisms by which this compound exerts its biological effects. Understanding these mechanisms will not only provide insights into its therapeutic potential but also guide future modifications to enhance its efficacy and safety profile. Collaborative efforts between synthetic chemists and biologists are essential for advancing our knowledge about this promising compound.
477195-15-6 ((E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)